Cas no 897487-13-7 (2-4-(1,3-benzothiazole-2-carbonyl)piperazin-1-yl-4-methoxy-7-methyl-1,3-benzothiazole)

• Product Name: 2-4-(1,3-benzothiazole-2-carbonyl)piperazin-1-yl-4-methoxy-7-methyl-1,3-benzothiazole
• CAS No: 897487-13-7
• MF: C₂₁H₂₀N₄O₂S₂
• MW: 424.539101600647
• CID: 847602
• Update Time: 2025-10-19

2-4-(1,3-benzothiazole-2-carbonyl)piperazin-1-yl-4-methoxy-7-methyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• Methanone, 2-benzothiazolyl[4-(4-methoxy-7-methyl-2-benzothiazolyl)-1-piperazinyl]-
• benzo[d]thiazol-2-yl(4-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)piperazin-1-yl)methanone
• 2-[4-(1,3-benzothiazol-2-ylcarbonyl)piperazin-1-yl]-4-methoxy-7-methyl-1,3-benzothiazole
• 2-4-(1,3-benzothiazole-2-carbonyl)piperazin-1-yl-4-methoxy-7-methyl-1,3-benzothiazole

• Inchi： 1S/C21H20N4O2S2/c1-13-7-8-15(27-2)17-18(13)29-21(23-17)25-11-9-24(10-12-25)20(26)19-22-14-5-3-4-6-16(14)28-19/h3-8H,9-12H2,1-2H3
• InChI Key： MFXAIMUOKOBHKM-UHFFFAOYSA-N
• SMILES： S1C2C(C)=CC=C(C=2N=C1N1CCN(C(C2=NC3C=CC=CC=3S2)=O)CC1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 603
• Topological Polar Surface Area: 115

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-4-(1,3-benzothiazole-2-carbonyl)piperazin-1-yl-4-methoxy-7-methyl-1,3-benzothiazole

Recent Advances in the Study of 2-4-(1,3-benzothiazole-2-carbonyl)piperazin-1-yl-4-methoxy-7-methyl-1,3-benzothiazole (CAS: 897487-13-7)

The compound 2-4-(1,3-benzothiazole-2-carbonyl)piperazin-1-yl-4-methoxy-7-methyl-1,3-benzothiazole (CAS: 897487-13-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The benzothiazole moiety, a key structural component, is known for its ability to interact with various biological targets, making it a valuable scaffold in drug discovery. The piperazine linkage further enhances the compound's bioavailability and target specificity, as evidenced by recent pharmacokinetic studies.

One of the most notable advancements is the compound's application in targeting protein-protein interactions (PPIs) that are traditionally considered "undruggable." Preliminary in vitro and in vivo studies have demonstrated its efficacy in disrupting PPIs involved in cancer cell proliferation and immune response modulation. These findings suggest that 2-4-(1,3-benzothiazole-2-carbonyl)piperazin-1-yl-4-methoxy-7-methyl-1,3-benzothiazole could serve as a lead compound for the development of novel therapeutics.

In addition to its therapeutic potential, recent synthetic methodologies have improved the efficiency and scalability of producing this compound. Novel catalytic systems and green chemistry approaches have been employed to reduce the environmental impact and cost of synthesis, making it more accessible for further research and development.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic properties. Current research is focused on structural modifications to enhance its stability, reduce off-target effects, and improve its overall drug-like characteristics. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 2-4-(1,3-benzothiazole-2-carbonyl)piperazin-1-yl-4-methoxy-7-methyl-1,3-benzothiazole represents a promising candidate in the field of medicinal chemistry. Its unique structural attributes and demonstrated biological activities position it as a valuable tool for understanding complex biological pathways and developing next-generation therapeutics. Future research will likely focus on expanding its applications and addressing the remaining challenges in its development.